Cas no 647031-48-9 (4-Fluoro-N-5-(2-propynylsulfanyl)-1,3,4-thiadiazol-2-ylbenzenecarboxamide)

• Product Name: 4-Fluoro-N-5-(2-propynylsulfanyl)-1,3,4-thiadiazol-2-ylbenzenecarboxamide
• CAS No: 647031-48-9
• CID: 4656226
• Update Time: 2025-05-21

4-Fluoro-N-5-(2-propynylsulfanyl)-1,3,4-thiadiazol-2-ylbenzenecarboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-N-5-(2-propynylsulfanyl)-1,3,4-thiadiazol-2-ylbenzenecarboxamide

Additional information on 4-Fluoro-N-5-(2-propynylsulfanyl)-1,3,4-thiadiazol-2-ylbenzenecarboxamide

Comprehensive Overview of 4-Fluoro-N-5-(2-propynylsulfanyl)-1,3,4-thiadiazol-2-ylbenzenecarboxamide (CAS No. 647031-48-9)

The compound 4-Fluoro-N-5-(2-propynylsulfanyl)-1,3,4-thiadiazol-2-ylbenzenecarboxamide (CAS No. 647031-48-9) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structural features, including a 1,3,4-thiadiazole core and a propynylsulfanyl moiety, make it a subject of interest for researchers exploring novel bioactive compounds and functional materials. This article delves into the properties, applications, and recent advancements related to this compound, while addressing common queries and trending topics in the scientific community.

One of the key aspects of 4-Fluoro-N-5-(2-propynylsulfanyl)-1,3,4-thiadiazol-2-ylbenzenecarboxamide is its potential role in drug discovery. The 1,3,4-thiadiazole scaffold is known for its diverse pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory effects. Researchers are particularly intrigued by the incorporation of a fluoro substituent and a propynylsulfanyl group, which may enhance the compound's bioavailability and target specificity. Recent studies have explored its interactions with various enzymes and receptors, making it a promising candidate for further investigation.

In addition to its biomedical applications, CAS No. 647031-48-9 has also been studied for its potential in material science. The thiadiazole ring system is known to contribute to the thermal stability and electronic properties of polymers and small molecules. This has led to explorations of its use in organic semiconductors, photovoltaic materials, and other advanced technologies. The compound's ability to form stable complexes with metals further expands its utility in catalysis and sensor development.

Recent trends in scientific literature highlight a growing interest in the synthesis and optimization of 4-Fluoro-N-5-(2-propynylsulfanyl)-1,3,4-thiadiazol-2-ylbenzenecarboxamide. Researchers are focusing on green chemistry approaches to improve the yield and purity of the compound, addressing concerns about environmental sustainability. Questions such as "What are the optimal conditions for synthesizing 647031-48-9?" and "How can the compound's bioactivity be enhanced?" are frequently encountered in academic discussions and search engine queries.

Another area of interest is the compound's structure-activity relationship (SAR). By modifying the propynylsulfanyl or fluoro groups, scientists aim to tailor its properties for specific applications. Computational modeling and high-throughput screening have become invaluable tools in this endeavor, allowing for rapid evaluation of derivatives. This aligns with the broader trend of integrating artificial intelligence and machine learning in chemical research, a topic that has gained traction in recent years.

The safety and handling of 4-Fluoro-N-5-(2-propynylsulfanyl)-1,3,4-thiadiazol-2-ylbenzenecarboxamide are also critical considerations. While the compound is not classified as hazardous under standard regulations, proper laboratory practices must be followed to ensure safe usage. This includes the use of personal protective equipment (PPE) and adherence to guidelines for chemical storage and disposal. Such precautions are essential for maintaining a safe research environment and are often highlighted in safety training programs.

Looking ahead, the future of CAS No. 647031-48-9 appears promising. With ongoing advancements in synthetic chemistry and biotechnology, new applications for this compound are likely to emerge. Its versatility and unique structural features position it as a valuable asset in both academic and industrial settings. As research continues, the scientific community can expect to uncover even more innovative uses for this intriguing molecule.

In conclusion, 4-Fluoro-N-5-(2-propynylsulfanyl)-1,3,4-thiadiazol-2-ylbenzenecarboxamide represents a fascinating area of study with broad implications across multiple disciplines. Whether in the context of drug development, material science, or sustainable chemistry, this compound offers ample opportunities for exploration and innovation. By staying abreast of the latest research and technological trends, scientists can fully harness its potential and contribute to meaningful advancements in their respective fields.